Cas no 1496746-76-9 (Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-)
![Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]- structure](https://www.kuujia.com/scimg/cas/1496746-76-9x300.png)
1496746-76-9 structure
Product Name:Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-
CAS No:1496746-76-9
Molecular Formula:C9H17ClN2O
Molecular Weight:204.697081327438
CID:5939716
PubChem ID:79887172
Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]- Properties
Names and Identifiers
-
- Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]-
- 1496746-76-9
- EN300-5053875
- AKOS018446532
- N-methyl-N-[(1-methylpiperidin-4-yl)methyl]carbamoyl chloride
-
- InChIKey： SEWCJSGUYKOWPT-UHFFFAOYSA-N
- Inchi： 1S/C9H17ClN2O/c1-11-5-3-8(4-6-11)7-12(2)9(10)13/h8H,3-7H2,1-2H3
- SMILES： C(Cl)(=O)N(C)CC1CCN(C)CC1
Computed Properties
- Exact Mass: 204.1029409g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 204.1029409g/mol
- Heavy Atom Count: 13
- Complexity: 179
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Boiling Point: 291.0±13.0 °C(Predicted)
- pka: 9.15±0.10(Predicted)
- Density: 1.092±0.06 g/cm3(Predicted)
Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]- Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-5053875-0.05g |
N-methyl-N-[(1-methylpiperidin-4-yl)methyl]carbamoyl chloride |
1496746-76-9 | 95.0% | 0.05g |
$732.0 | 2025-03-15 |
Carbamic chloride, N-methyl-N-[(1-methyl-4-piperidinyl)methyl]- Related Literature
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Qingjiang Yu,Yinghui Wang,Peng Wang Energy Environ. Sci., 2011,4, 2030-2034
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Juan-Juan Zhou,Rong-Zheng Ding,Chang-Feng Gu,Zhuo-Li Zhou,Wen-Li Lv,Su-Nan Xu,Lei Sun,Yi Wei,Ying Wang CrystEngComm, 2021,23, 1663-1670
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Arnut Virachotikul,Nattiya Laiwattanapaisarn,Kittipong Chainok Dalton Trans., 2021,50, 12399-12403
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Yongwang Li,Fumin Wang,Jiaqi Hu,Mingshuai Sun,Jiawei Wang,Xubin Zhang Catal. Sci. Technol., 2021,11, 7347-7358
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Beatrice N. Markiewicz,Thomas Lemmin,Wenkai Zhang,Ismail A. Ahmed,Hyunil Jo,Giacomo Fiorin,William F. DeGrado Phys. Chem. Chem. Phys., 2016,18, 28939-28950
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Bingyuan Huang,Dan Huang,Qian Zheng,Changhan Yan,Jiaping Feng,Hejun Gao,Hongquan Fu,Yunwen Liao RSC Adv., 2023,13, 10397-10407
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Shinichiro Fuse,Keisuke Matsumura,Yoshihiro Hayashi,Susumu Kawauchi,Hiroyuki Nakamura Org. Biomol. Chem., 2020,18, 93-101
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Jihong Shi,Liang Gong,Shuyu Sun,Zhaoqin Huang,Bin Ding,Jun Yao RSC Adv., 2019,9, 25326-25335
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